Cas no 1807171-40-9 (3-Chloro-5-fluoro-4-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-5-fluoro-4-(trifluoromethyl)pyridine
• CAS No: 1807171-40-9
• MF: C₆H₂ClF₄N
• MW: 199.5333943367
• CID: 4802908
• Update Time: 2025-06-09

3-Chloro-5-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2ClF4N/c7-3-1-12-2-4(8)5(3)6(9,10)11/h1-2H
• InChI Key： GAUULZVBWAGIKM-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-5-fluoro-4-(trifluoromethyl)pyridine

Introduction to 3-Chloro-5-fluoro-4-(trifluoromethyl)pyridine (CAS No. 1807171-40-9)

3-Chloro-5-fluoro-4-(trifluoromethyl)pyridine, with the chemical formula C₈H₂ClF₄N, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, which is renowned for its diverse biological activities and applications. The presence of multiple fluorine and chlorine substituents enhances its reactivity and makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's unique structure, characterized by a chloro group at the 3-position, a fluoro group at the 5-position, and a trifluoromethyl group at the 4-position, imparts distinct electronic and steric properties. These features make it an attractive building block for medicinal chemists aiming to develop novel therapeutic agents. The CAS number 1807171-40-9 serves as a unique identifier for this compound, ensuring precise documentation and retrieval in scientific databases.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved pharmacokinetic profiles. The 3-Chloro-5-fluoro-4-(trifluoromethyl)pyridine derivative has been extensively studied for its potential in drug discovery. Its ability to serve as a precursor for more complex molecules has led to its incorporation in numerous synthetic pathways. For instance, it has been utilized in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its role in the synthesis of fluorinated heterocycles, which are known for their potent biological activity. Researchers have leveraged its structure to create derivatives with improved binding affinity and selectivity. The chloro and fluoro substituents play a pivotal role in modulating the electronic properties of the pyridine ring, allowing for fine-tuning of biological activity. This has been particularly evident in the development of small-molecule inhibitors targeting bacterial enzymes.

The pharmaceutical industry has also explored the use of 3-Chloro-5-fluoro-4-(trifluoromethyl)pyridine in the synthesis of antiviral agents. Its structural motifs have been found to be compatible with viral protease inhibition, making it a promising candidate for further development. Additionally, agrochemical researchers have utilized this compound to design novel pesticides with improved efficacy and environmental safety profiles.

Advances in computational chemistry have further enhanced the utility of 3-Chloro-5-fluoro-4-(trifluoromethyl)pyridine. Molecular modeling studies have provided insights into its interactions with biological targets, enabling rational drug design. These studies have highlighted the importance of fluorine atoms in stabilizing protein-ligand complexes, thereby improving drug potency.

The synthesis of 3-Chloro-5-fluoro-4-(trifluoromethyl)pyridine involves multi-step organic reactions, often requiring specialized equipment and conditions. However, recent advancements in synthetic methodologies have made its production more efficient and scalable. Catalytic processes have been developed to streamline certain reaction steps, reducing costs and improving yields.

In conclusion, 3-Chloro-5-fluoro-4-(trifluoromethyl)pyridine (CAS No. 1807171-40-9) is a versatile compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemistry.